4-(2-(4-chlorophenyl)-2-oxoethyl)-2-(2,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[2-(4-chlorophenyl)-2-oxoethyl]-2-(2,5-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H19ClN2O4S/c1-15-7-8-16(2)20(13-15)26-23(28)25(14-21(27)17-9-11-18(24)12-10-17)19-5-3-4-6-22(19)31(26,29)30/h3-13H,14H2,1-2H3
• InChI Key: WABKDHZHRKVANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H19ClN2O4S
• Molecular Weight: 454.9 g/mol

Description

4-(2-(4-chlorophenyl)-2-oxoethyl)-2-(2,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H19ClN2O4S and its molecular weight is 454.93. The purity is usually 95%.
BenchChem offers high-quality 4-(2-(4-chlorophenyl)-2-oxoethyl)-2-(2,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-(4-chlorophenyl)-2-oxoethyl)-2-(2,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds similar to the one mentioned are often synthesized through reactions involving thiadiazole derivatives, which are known for their antimicrobial properties. For example, the synthesis of formazans from Mannich base derivatives of thiadiazoles has been studied for their antimicrobial potential against pathogenic bacterial and fungal strains, indicating the chemical versatility and potential biomedical applications of such compounds (Sah et al., 2014).

Catalytic Applications

Thiadiazine derivatives have shown promise as catalysts in organic synthesis, facilitating the synthesis of various heterocyclic compounds. For instance, N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been used as an efficient and homogeneous catalyst for synthesizing 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives, showcasing the compound's utility in green chemistry due to its operation in aqueous media (Khazaei et al., 2015).

Antimicrobial Properties

Research on thiadiazine derivatives often explores their antimicrobial properties. Similar compounds have been synthesized and tested against various bacterial and fungal strains, demonstrating moderate antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Sah et al., 2014).

Molecular Structure and Dynamics

The detailed molecular structure and dynamics of thiadiazine derivatives, including bond lengths, angles, and conformations, are crucial for understanding their chemical behavior and potential applications. For example, studies on N-(X-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide have provided insights into the molecule's structural stability and intermolecular hydrogen bonding patterns, which could influence its chemical reactivity and interaction with biological targets (Siddiqui et al., 2008).